tert-Butyl 2,4-dioxo-3-(1-methylethyl)-1,3,8-triaza-8-spiro[4.5]decanecarboxylate

• Molecular Formula: C15H25N3O4
• Molecular Weight: 311.38 g/mol
• IUPAC Name: tert-butyl 2,4-dioxo-3-propan-2-yl-1,3,8-triazaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C15H25N3O4/c1-10(2)18-11(19)15(16-12(18)20)6-8-17(9-7-15)13(21)22-14(3,4)5/h10H,6-9H2,1-5H3,(H,16,20)
• InChI Key: HKUGVNGSHSBWFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2(CCN(CC2)C(=O)OC(C)(C)C)NC1=O

Description

Tert-Butyl 2,4-dioxo-3-(1-methylethyl)-1,3,8-triaza-8-spiro[4.5]decanecarboxylate is a useful research compound. Its molecular formula is C15H25N3O4 and its molecular weight is 311.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-butyl 2,4-dioxo-1,3,8-triaza-8-spiro[4.5]decanecarboxylate (4.18 g, 15.5 mmol), 60% sodium hydride in oil (0.68 g, 17 mmol), and DMF (25 mL) was stirred approximately one hour at 25° C.; then 2-iodopropane (2.7 g, 16 mmol) was added and stirring was continued for three days. The solvent was removed under reduced pressure, and the residue was stirred with water (80 mL) for a few minutes. The insoluble solid was collected and purified by chromatography, eluting with ethyl acetate/hexane (60:40). tert-Butyl 2,4-dioxo-3-(1-methylethyl)-1,3,8-triaza-8-spiro[4.5]decanecarboxylate (0.66 g, 2.1 mmol), m.p. 206°-208° C. was obtained as fine needles.